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Compound of Interest

Compound Name: 3,7-Dimethylnonane

Cat. No.: B103575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of 3,7-Dimethylnonane, a saturated aliphatic

hydrocarbon, with other relevant compounds, supported by available experimental data. It

covers its synthesis, biological activity, particularly as a potential α-amylase inhibitor, and

analytical methodologies.

Physicochemical Properties
3,7-Dimethylnonane is a branched-chain alkane with the molecular formula C₁₁H₂₄ and a

molecular weight of 156.31 g/mol . A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of 3,7-Dimethylnonane
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Property Value Source

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 17302-32-8 [1]

Boiling Point 183.3 °C at 760 mmHg [2]

Density 0.741 g/cm³ [2]

LogP 4.24890 [2]

Refractive Index 1.4176 [2]

Synthesis of 3,7-Dimethylnonane
While specific, detailed protocols for the synthesis of 3,7-Dimethylnonane are not readily

available in the reviewed literature, a plausible and common method for synthesizing branched

alkanes is through a Grignard reaction followed by dehydration and hydrogenation. A

representative synthetic scheme is outlined below, adapted from the synthesis of a similar

compound, 4,5-dimethylnonane.[3]

Experimental Protocol: Proposed Synthesis of 3,7-
Dimethylnonane
Step 1: Grignard Reagent Formation

To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, add magnesium turnings.

Add anhydrous diethyl ether to the flask to cover the magnesium.

In the dropping funnel, add a solution of 2-bromopentane in anhydrous diethyl ether.

Add a small amount of the 2-bromopentane solution to the magnesium to initiate the

reaction, which may be evidenced by bubbling and a slight temperature increase.
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Once the reaction has started, add the remaining 2-bromopentane solution dropwise to

maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent (pentylmagnesium bromide).

Step 2: Grignard Reaction with a Ketone

Cool the Grignard reagent solution in an ice bath.

In a separate dropping funnel, prepare a solution of 4-methyl-2-hexanone in anhydrous

diethyl ether.

Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Separate the ether layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude tertiary alcohol, 3,7-dimethylnonan-3-ol.

Step 3: Dehydration of the Tertiary Alcohol

Dissolve the crude 3,7-dimethylnonan-3-ol in pyridine.

Cool the solution in an ice bath and slowly add phosphorus oxychloride (POCl₃).

Allow the reaction mixture to stir at room temperature overnight.

Pour the reaction mixture onto crushed ice and extract with diethyl ether.

Wash the organic layer with dilute hydrochloric acid, saturated sodium bicarbonate solution,

and brine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield a mixture

of alkene isomers (3,7-dimethylnonenes).

Step 4: Hydrogenation of the Alkenes

Dissolve the alkene mixture in ethanol in a hydrogenation vessel.

Add a catalytic amount of 10% Palladium on carbon (Pd/C).

Subject the mixture to hydrogenation under a hydrogen atmosphere (e.g., using a balloon or

a Parr hydrogenator) until the reaction is complete (monitored by TLC or GC).

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield the final product, 3,7-
Dimethylnonane.
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Step 1: Grignard Reagent Formation

Step 2: Grignard Reaction Step 3: Dehydration Step 4: Hydrogenation

2-bromopentane
Pentylmagnesium bromide

 Anhydrous Et2O

Mg

3,7-dimethylnonan-3-ol4-methyl-2-hexanone 3,7-dimethylnonenes
 POCl3, Pyridine

3,7-Dimethylnonane
 H2, Pd/C
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Preparation

Assay Procedure

Data Analysis

Prepare α-amylase, starch, DNSA, buffer, test compound, and control solutions

Pre-incubate enzyme with test compound/control for 10 min at 37°C

Add starch solution to initiate the reaction
Incubate for 20 min at 37°C

Add DNSA reagent to stop the reaction

Boil for 5 minutes

Cool, dilute, and measure absorbance at 540 nm

Calculate % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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